Cas no 2138062-69-6 (3-Bromo-5-[4-(methoxymethyl)-4-methyl-4,5-dihydro-1,3-thiazol-2-yl]pyridine)

• Product Name: 3-Bromo-5-[4-(methoxymethyl)-4-methyl-4,5-dihydro-1,3-thiazol-2-yl]pyridine
• CAS No: 2138062-69-6
• MF: C₁₁H₁₃BrN₂OS
• MW: 301.202720403671
• CID: 6246068
• PubChem ID: 165492475
• Update Time: 2025-07-10

3-Bromo-5-[4-(methoxymethyl)-4-methyl-4,5-dihydro-1,3-thiazol-2-yl]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-[4-(methoxymethyl)-4-methyl-4,5-dihydro-1,3-thiazol-2-yl]pyridine
• EN300-1145869
• 2138062-69-6
• 3-Bromo-5-[4-(methoxymethyl)-4-methyl-4,5-dihydro-1,3-thiazol-2-yl]pyridine

• Inchi： 1S/C11H13BrN2OS/c1-11(6-15-2)7-16-10(14-11)8-3-9(12)5-13-4-8/h3-5H,6-7H2,1-2H3
• InChI Key： UDRZFABJVDGXNX-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C1=NC(C)(COC)CS1

Computed Properties

• Exact Mass: 299.99320g/mol
• Monoisotopic Mass: 299.99320g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 59.8Ų

Additional information on 3-Bromo-5-[4-(methoxymethyl)-4-methyl-4,5-dihydro-1,3-thiazol-2-yl]pyridine

Introduction to 3-Bromo-5-[4-(methoxymethyl)-4-methyl-4,5-dihydro-1,3-thiazol-2-yl]pyridine (CAS No. 2138062-69-6)

3-Bromo-5-[4-(methoxymethyl)-4-methyl-4,5-dihydro-1,3-thiazol-2-yl]pyridine (CAS No. 2138062-69-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated pyridine ring and a substituted thiazole moiety. These structural elements contribute to its potential therapeutic applications and make it a valuable candidate for further investigation.

The brominated pyridine ring is a common motif in many pharmaceuticals due to its ability to modulate biological activities and improve pharmacokinetic properties. The presence of the bromine atom can enhance the lipophilicity of the molecule, thereby affecting its absorption, distribution, metabolism, and excretion (ADME) properties. This is particularly important in drug design, where optimizing these parameters is crucial for developing effective and safe therapeutics.

The thiazole moiety, on the other hand, is known for its diverse biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The substitution of the thiazole ring with a methoxymethyl and methyl group in 3-Bromo-5-[4-(methoxymethyl)-4-methyl-4,5-dihydro-1,3-thiazol-2-yl]pyridine further enhances its potential as a lead compound for drug discovery. Recent studies have shown that thiazole derivatives can exhibit potent activity against various pathogens and can be used to develop novel antibiotics and antiviral agents.

In the context of medicinal chemistry, the combination of the brominated pyridine ring and the substituted thiazole moiety in 3-Bromo-5-[4-(methoxymethyl)-4-methyl-4,5-dihydro-1,3-thiazol-2-yl]pyridine presents a promising scaffold for the development of new therapeutic agents. Researchers have explored the use of this compound in various disease models, including cancer, neurodegenerative disorders, and infectious diseases. For instance, preliminary studies have indicated that this compound can inhibit the growth of certain cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival.

The synthesis of 3-Bromo-5-[4-(methoxymethyl)-4-methyl-4,5-dihydro-1,3-thiazol-2-yl]pyridine has been reported using efficient and scalable methods. One common approach involves the coupling of a bromopyridine derivative with a thiazole precursor through a palladium-catalyzed reaction. This method allows for high yields and good purity of the final product, making it suitable for both laboratory-scale synthesis and potential industrial production.

In terms of pharmacological evaluation, 3-Bromo-5-[4-(methoxymethyl)-4-methyl-4,5-dihydro-1,3-thiazol-2-yl]pyridine has been tested in various in vitro and in vivo models to assess its biological activity and safety profile. Preclinical studies have shown that this compound exhibits low toxicity and good bioavailability when administered orally or intravenously. These findings suggest that it has potential as a therapeutic agent with minimal side effects.

The potential applications of 3-Bromo-5-[4-(methoxymethyl)-4-methyl-4,5-dihydro-1,3-thiazol-2-yl]pyridine extend beyond its use as a direct therapeutic agent. It can also serve as a valuable tool for chemical biology research. For example, it can be used as a probe to study specific biological processes or as a starting point for structure-based drug design. The ability to modify the structure of this compound through chemical synthesis allows researchers to fine-tune its properties and optimize its performance for specific therapeutic targets.

In conclusion, 3-Bromo-5-[4-(methoxymethyl)-4-methyl-4,5-dihydro-1,3-thiazol-2-yl]pyridine (CAS No. 2138062-69-6) represents an exciting new compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further development as a therapeutic agent or research tool. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.